Cas no 7175-47-5 (1-isocyano-4-methylbenzene)

• Product Name: 1-isocyano-4-methylbenzene
• CAS No: 7175-47-5
• MF: C₈H₇N
• MW: 117.147881746292
• CID: 578047
• PubChem ID: 23562
• Update Time: 2025-10-05

1-isocyano-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyano-4-methyl-
• 4-Methylphenylisocyanide
• 4-TOLYLISOCYANIDE
• 4-methylphenyl isonitrile
• 4-Methylphenylisocyanid
• AC1L2MM8
• AG-A-77185
• AG-G-81555
• CTK5D4991
• phenyl isoselenocyanate
• p-methylphenyl isocyanide
• 1-isocyano-4-methylbenzene
• SCHEMBL998605
• EN300-1177239
• AKOS006294174
• 7175-47-5
• DTXSID40221974

• MDL： MFCD04117595
• Inchi： 1S/C8H7N/c1-7-3-5-8(9-2)6-4-7/h3-6H,1H3
• InChI Key： RNQKOGLJJFVNRD-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 117.05791
• Monoisotopic Mass: 117.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.36

1-isocyano-4-methylbenzene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes